Ordering products from our website is simple. Just follow these steps:

1. Request a Quote

● Find the product(s) you need on our website.

● Contact us via the inquiry form/link or email at info@vulcanchem.com to request an up-to-date quote.

● Your quote will include pack size options, pricing, and current availability.

● For items not in stock ("make-to-order"), your quote will include an estimated lead time for custom synthesis or sourcing.

● Quotes are typically valid for 30 days unless otherwise noted.

2. Understand Payment Terms

● New Customers: Full prepayment is generally required before shipment unless a credit account is established.

● NET 30 Terms: If you require NET 30 payment terms, please contact our Customer Service team at sales@vulcanchem.com to apply for a credit account.

● Purchase Orders (POs): We readily accept official Purchase Orders from universities, research institutions, and government agencies with approved credit.

● Other Terms: Alternative payment terms may be negotiated and approved on a case-by-case basis.

3. Select Your Payment Method

● Preferred Methods: We prefer payment via Bank Transfer (ACH/Wire) or Credit Card.

● Bank Transfer : Please contact sales@vulcanchem.com to request a proforma invoice containing our bank details and transfer instructions.

● Credit Card: Please contact sales@vulcanchem.com to request a secure online payment link.

● Checks: Checks are not accepted for prepayment but can be used for payment on approved NET 30 terms.

4. Place & Confirm Your Order

● Confirmation: Your order is confirmed upon our receipt of either:

• Full prepayment, OR
• An official Purchase Order (for customers with established credit).

● Submitting POs: Please send official Purchase Orders to sales@vulcanchem.com. Ensure your PO references the quote number and includes all necessary billing/shipping information.

● Confirmation Email: Once your payment/PO is processed, you will receive an email confirming your order and providing an estimated shipping date.

5. Shipping & Delivery

● Orders ship from our warehouses located in the USA.

● Our standard carrier is FedEx (using Standard Overnight, 2Day, or International Priority services), unless an alternative is agreed upon.

● Using Your FedEx Account: If you prefer to use your own FedEx account, please clearly state the account number on your Purchase Order or inform our Customer Service representative.

● International Shipments: Please be aware that the recipient (customer) is responsible for all customs duties, taxes, and import fees.

Need Assistance ? If you have any questions during the ordering process, need help with quotes or payment, or require an update on an existing order, please contact our Customer Service team at info@vulcanchem.com. Please have your quote or order number ready if applicable.